5,5-Dimethyl-1-cyclopentenyl trifluoromethanesulfonate

• CAS RN: 153580-03-1
• Molecular Formula: C8H11F3O3S
• Molecular Weight: 244.23 g/mol
• IUPAC Name: (5,5-dimethylcyclopenten-1-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C8H11F3O3S/c1-7(2)5-3-4-6(7)14-15(12,13)8(9,10)11/h4H,3,5H2,1-2H3
• InChI Key: SEAXRDLUZSGVKL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC=C1OS(=O)(=O)C(F)(F)F)C

Description

5,5-Dimethyl-1-cyclopentenyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C8H11F3O3S and its molecular weight is 244.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethylcyclopentanone T6.1 (available from ChemSampCo) (3.00 g, 26.75 mmol) in THF (100 mL), was slowly added LDA (14.7 mL, 2.0 M, in heptane) at −78° C. The resulting mixture was stirred at −78° C. for 1 hour. A solution of N-phenyltriflamide (10.00 g, 28.00 mmol) was added to the mixture at −78° C., and stirring was continued at 0° C. for 2 hours and then at room temperature overnight. The reaction mixture was extracted with hexane (80×2 mL). The organic layer was washed with saturated Na2CO3 (30 mL), brine (20 mL), and dried with MgSO4. The solvent was removed, and the residue was purified by CombiFlash® chromatography (eluant was EtOAc and hexane) to give T6.2. 1H NMR (CDCl3) δ ppm 1.16 (s, 6H), 1.86 (t, J=7.1 Hz, 2H), 2.36 (t, J=7.1 Hz, 2H), 5.56 (m, 1H).